N-(4-chlorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C16H12ClN3O3S/c17-12-3-1-10(2-4-12)7-18-15(22)13-8-23-16(19-13)20-14(21)11-5-6-24-9-11/h1-6,8-9H,7H2,(H,18,22)(H,19,20,21)
• InChI Key: XJQBQOJODAEIFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)C2=COC(=N2)NC(=O)C3=CSC=C3)Cl
• Molecular Formula: C16H12ClN3O3S
• Molecular Weight: 361.8 g/mol

Description

N-(4-chlorobenzyl)-2-(thiophene-3-carboxamido)oxazole-4-carboxamide, also known as CTX-0294885, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of oxazole carboxamides and has been shown to have a potent inhibitory effect on a range of enzymes and proteins.

Scientific Research Applications

Oxazole-Based Compounds in Scientific Research

Synthesis and Reactivity

Oxazole rings are crucial structural units in many natural products and synthetic targets. An efficient modular synthesis of 2,4-disubstituted oxazoles has been achieved via a gold-catalyzed oxidation strategy, opening new opportunities for applying oxidative gold catalysis to novel method development. This strategy involves a [3+2] annulation between a terminal alkyne and a carboxamide, showcasing the significance of oxazole structures in synthetic chemistry (Luo et al., 2012).

Antimicrobial Applications

Carboxamide derivatives have been synthesized with potential antimicrobial properties. For instance, a series of carboxamides demonstrated in vitro antibacterial and antifungal activities, indicating the utility of these structures in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Fluorescence Studies

The fluorescence properties of certain carboxamides have been explored, providing valuable information for their potential use in molecular sensing and bioimaging. This includes the study of their absorption and fluorescence spectra in different solvents, offering insights into their photophysical properties (Patil et al., 2011).